(S)-2-amino-2-(3-chloro-2-fluorophenyl)ethanol hydrochloride

• IUPAC Name: (2S)-2-amino-2-(3-chloro-2-fluorophenyl)ethanol;hydrochloride
• InChI: InChI=1S/C8H9ClFNO.ClH/c9-6-3-1-2-5(8(6)10)7(11)4-12;/h1-3,7,12H,4,11H2;1H/t7-;/m1./s1
• InChI Key: SEZRFYYOQSQCSP-OGFXRTJISA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)F)C(CO)N.Cl
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)F)[C@@H](CO)N.Cl
• Molecular Formula: C8H10Cl2FNO
• Molecular Weight: 226.07 g/mol

Description

“(S)-2-amino-2-(3-chloro-2-fluorophenyl)ethanol hydrochloride” is a compound that contains an amino group (-NH2), a hydroxyl group (-OH), and a chloro-fluoro-phenyl group (a benzene ring with chlorine and fluorine substituents). The “(S)” indicates the stereochemistry of the compound, meaning it has a specific three-dimensional arrangement of the atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve reactions that introduce the amino and hydroxyl groups onto the carbon chain, as well as reactions that form the chloro-fluoro-phenyl group. Without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the amino, hydroxyl, and chloro-fluoro-phenyl groups. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry could be used to analyze the structure.

Chemical Reactions Analysis

The amino and hydroxyl groups are both functional groups that can participate in a variety of chemical reactions. For example, the amino group can undergo reactions such as acylation or alkylation, while the hydroxyl group can be involved in reactions such as esterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the amino and hydroxyl groups could enable it to form hydrogen bonds, affecting properties such as solubility and boiling point.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. It could potentially interact with biological targets via the amino or hydroxyl groups.

Safety and Hazards

As with any chemical compound, handling “(S)-2-amino-2-(3-chloro-2-fluorophenyl)ethanol hydrochloride” would require appropriate safety precautions. Without specific safety data, it’s generally advisable to avoid inhalation, ingestion, or direct skin or eye contact.

Future Directions

The future research directions for this compound would depend on its intended applications. It could potentially be explored for uses in fields such as medicinal chemistry, materials science, or chemical biology, among others.